Cas no 1091133-75-3 (4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 1091133-75-3
• MF: C₂₃H₃₁NO₅S
• MW: 433.560945749283
• CID: 6445966
• PubChem ID: 27451061
• Update Time: 2025-06-08

4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide
• F5328-0304
• SCHEMBL15245399
• AKOS024507144
• 4-ethoxy-N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3,5-dimethylbenzenesulfonamide
• VU0642160-1
• 4-ethoxy-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-3,5-dimethylbenzene-1-sulfonamide
• SR-01000922348-1
• 4-ethoxy-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-3,5-dimethylbenzenesulfonamide
• 1091133-75-3
• SR-01000922348

• Inchi： 1S/C23H31NO5S/c1-5-29-22-17(2)14-19(15-18(22)3)30(25,26)24-16-23(10-12-28-13-11-23)20-8-6-7-9-21(20)27-4/h6-9,14-15,24H,5,10-13,16H2,1-4H3
• InChI Key： KSOHNMROMAPROX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OCC)(NCC1(C2C=CC=CC=2OC)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 433.19229426g/mol
• Monoisotopic Mass: 433.19229426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.2Ų

Additional information on 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide

Introduction to 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide (CAS No. 1091133-75-3) and Its Emerging Applications in Chemical Biology

The compound 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide (CAS No. 1091133-75-3) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, comprising an ethoxy-substituted sulfonamide moiety linked to a dimethylbenzene core and an oxanaphthalene derivative, make it a promising candidate for further exploration in medicinal chemistry and biopharmaceutical research.

Recent advancements in computational chemistry and molecular modeling have highlighted the compound's structural versatility, which could be leveraged to develop novel therapeutic agents targeting various biological pathways. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with enzymes and receptors, making it a valuable scaffold for designing small-molecule inhibitors.

In the context of current research, this compound has garnered attention for its potential role in modulating inflammatory pathways. Studies have indicated that sulfonamide derivatives exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The 4-(2-methoxyphenyl)oxan-4-ylmethyl group in the molecule may contribute to its ability to interact with these enzymes, thereby reducing inflammation and associated symptoms.

Furthermore, the 3,5-dimethylbenzene core of the compound provides steric stability, enhancing its bioavailability and metabolic resistance. This feature is particularly important in drug development, as it ensures that the molecule remains active within the biological system for extended periods. The ethoxy substituent at the 4-position may also play a role in modulating pharmacokinetic properties, potentially improving absorption and distribution.

Emerging research has also explored the compound's potential in oncology. Preclinical studies have suggested that sulfonamide-based molecules can interfere with tumor growth by inhibiting key signaling pathways involved in cell proliferation and survival. The structural motifs present in 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide align well with known oncogenic targets, making it a promising candidate for further investigation.

The oxanaphthalene derivative attached to the sulfonamide group introduces an additional layer of complexity to the molecule, which could be exploited for designing molecules with enhanced binding affinity. This structural feature has been observed to improve interactions with biological targets by increasing surface area and hydrogen bonding capabilities. Such characteristics are crucial for developing high-affinity ligands that can selectively inhibit disease-causing proteins.

From a synthetic chemistry perspective, 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide presents an interesting challenge due to its multifaceted structure. Recent methodologies in organic synthesis have enabled more efficient routes to complex sulfonamide derivatives, including this particular compound. These advancements have not only improved yield but also reduced the environmental impact of synthesis, aligning with green chemistry principles.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in agrochemical research as well, where sulfonamides are known for their herbicidal and fungicidal properties. The structural diversity of this molecule allows for modifications that could enhance its efficacy as a crop protection agent while minimizing environmental impact.

In conclusion, 4-ethoxy-N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-3,5-dimethylbenzene-1-sulfonamide (CAS No. 1091133-75-3) is a multifaceted compound with significant potential in various fields of chemical biology and drug discovery. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry, oncology research, and agrochemical applications. As synthetic methodologies continue to evolve, this compound is poised to play a crucial role in developing next-generation therapeutic agents.